Cas no 1706462-08-9 (3-(5-aminopentyl)-1,3-oxazolidine-2,4-dione)

• Product Name: 3-(5-aminopentyl)-1,3-oxazolidine-2,4-dione
• CAS No: 1706462-08-9
• MF: C₈H₁₄N₂O₃
• MW: 186.208362102509
• MDL: MFCD29034527
• CID: 5171560
• PubChem ID: 86262430
• Update Time: 2025-10-29

3-(5-aminopentyl)-1,3-oxazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 2,4-Oxazolidinedione, 3-(5-aminopentyl)-
• 3-(5-aminopentyl)-1,3-oxazolidine-2,4-dione

• MDL： MFCD29034527
• Inchi： 1S/C8H14N2O3/c9-4-2-1-3-5-10-7(11)6-13-8(10)12/h1-6,9H2
• InChI Key： GAKIIMNVJFPTJW-UHFFFAOYSA-N
• SMILES： O1CC(=O)N(CCCCCN)C1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Oxazolidinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Oxazolidines Oxazolidinones

Additional information on 3-(5-aminopentyl)-1,3-oxazolidine-2,4-dione

Comprehensive Overview of 3-(5-aminopentyl)-1,3-oxazolidine-2,4-dione (CAS No. 1706462-08-9)

3-(5-aminopentyl)-1,3-oxazolidine-2,4-dione (CAS No. 1706462-08-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique oxazolidine-2,4-dione core and 5-aminopentyl side chain, exhibits properties that make it valuable in drug discovery and development. Researchers are particularly interested in its potential as a bioactive intermediate due to its structural versatility and reactivity.

The chemical structure of 3-(5-aminopentyl)-1,3-oxazolidine-2,4-dione features a five-membered oxazolidine ring with two carbonyl groups at positions 2 and 4. The presence of the aminopentyl moiety enhances its solubility in polar solvents, making it suitable for various synthetic applications. Recent studies highlight its role in the synthesis of heterocyclic compounds, which are pivotal in designing new therapeutic agents.

One of the most searched questions about 3-(5-aminopentyl)-1,3-oxazolidine-2,4-dione is its application in peptide modification. The compound’s amino group allows for facile conjugation with peptides, enabling researchers to explore its utility in targeted drug delivery systems. This aligns with the growing demand for precision medicine and personalized therapeutics, which are trending topics in the pharmaceutical industry.

In addition to its pharmaceutical applications, 3-(5-aminopentyl)-1,3-oxazolidine-2,4-dione is also investigated for its potential in material science. Its ability to form stable complexes with metals has sparked interest in developing functionalized polymers and nanomaterials. This versatility makes it a compound of interest for researchers working on advanced materials and sustainable technologies.

The synthesis of 3-(5-aminopentyl)-1,3-oxazolidine-2,4-dione typically involves multi-step organic reactions, including cyclization and amination processes. Optimizing these synthetic routes is a common topic in academic forums, as it directly impacts the compound’s yield and purity. Researchers often search for efficient synthetic protocols to produce this compound on a larger scale.

From a commercial perspective, the demand for 3-(5-aminopentyl)-1,3-oxazolidine-2,4-dione is steadily increasing, driven by its applications in pharmaceutical R&D and biotechnology. Suppliers and manufacturers are focusing on improving production techniques to meet the needs of academic and industrial laboratories. The compound’s CAS No. 1706462-08-9 is frequently referenced in procurement databases, underscoring its relevance in the chemical marketplace.

Safety and handling of 3-(5-aminopentyl)-1,3-oxazolidine-2,4-dione are also critical considerations. While it is not classified as a hazardous material, proper storage conditions—such as cool, dry environments—are recommended to maintain its stability. Researchers often inquire about compatibility with other reagents and long-term storage guidelines, which are essential for experimental reproducibility.

In summary, 3-(5-aminopentyl)-1,3-oxazolidine-2,4-dione (CAS No. 1706462-08-9) is a multifaceted compound with promising applications in drug development, material science, and biotechnology. Its unique structural features and reactivity profile make it a valuable tool for researchers exploring innovative solutions in these fields. As the scientific community continues to uncover its potential, this compound is poised to play a pivotal role in advancing cutting-edge research and industrial applications.